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Compound of Interest

Compound Name: 3-Indazol-1-yl-propionic acid

CAS No.: 247128-24-1

Cat. No.: B1298811

Get Quote

Executive Safety Directive
Do not dispose of 3-Indazol-1-yl-propionic acid down the drain. Despite the "propionic acid"

nomenclature, this compound is a complex organic heterocycle. It does not degrade rapidly in

municipal water systems and poses potential aquatic toxicity risks. All disposal must occur

through a licensed Treatment, Storage, and Disposal Facility (TSDF) via high-temperature

incineration.

Risk Assessment & Chemical Characterization
To dispose of a chemical safely, one must understand its reactivity profile. 3-Indazol-1-yl-
propionic acid combines an acidic tail with a nitrogen-rich indazole core.

Chemical Hazard Profile
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Property Classification Operational Implication

Acidity Weak Organic Acid

Segregation Required: Must

be separated from strong

bases (e.g., NaOH, KOH) to

prevent exothermic

neutralization in waste drums.

Reactivity Nitrogen Heterocycle

Incompatibility: Avoid mixing

with strong oxidizers (e.g.,

Nitric Acid, Peroxides) to

prevent potential nitration or

ring-cleavage reactions that

generate heat/gas.

Physical State Solid (Powder)

Dust Hazard: High risk of

inhalation.[1][2] Use a powder

funnel or weighing hood during

transfer to waste containers.

GHS Flags Irritant (H315, H319, H335)

PPE: Nitrile gloves, safety

glasses, and lab coat are

mandatory.

Waste Stream Decision Matrix
The following workflow dictates the correct disposal path based on the physical state of the

material.
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Waste Material:
3-Indazol-1-yl-propionic acid

Determine Physical State

Solid Waste Stream
(Pure Powder)

Dry Powder

Liquid Waste Stream
(Solvent Solution)

Dissolved

Contaminated Debris
(Gloves/Paper)

Trace Residue

Container: Wide-mouth HDPE Jar
Label: 'Hazardous Waste - Solid Organic' Identify Solvent

Final Disposal:
High-Temp Incineration (TSDF)

Double bag in clear polyethylene
before placing in drum

Halogenated Stream
(DCM, Chloroform)

Contains Cl/Br/I

Non-Halogenated Stream
(Methanol, Ethyl Acetate)

Flammable Organics

Aqueous Stream
(Buffer/Water)

Water > 50%
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Figure 1: Decision tree for segregating 3-Indazol-1-yl-propionic acid waste streams based on

physical state and solvent composition.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired shelf-stock or excess dry reagent.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk during transport.

Labeling: Affix a hazardous waste label.

Chemical Name: Write out the full name "3-Indazol-1-yl-propionic acid." Do not use

abbreviations or structural formulas alone.

Hazard Checkbox: Mark "Toxic" and "Irritant."

Transfer:

Perform transfer inside a chemical fume hood to capture dust.

If the solid is fine/dusty, dampen a paper towel with water, wipe the spatula/funnel, and

dispose of the towel in the solid waste container to prevent aerosolization.

Secondary Containment: Place the closed jar into a secondary bin until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)
Use this for mother liquors or reaction solutions.

pH Check: Although the compound is an acid, check the pH of the total solution.

Critical: If the solution is highly acidic (pH < 2) due to other reagents, do not mix with

"General Organic Waste" without verifying compatibility.

Segregation:
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Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated Waste: If dissolved in Methanol, Ethanol, Ethyl Acetate, or DMSO.

No Drain Disposal: Even if the solution is mostly water (aqueous), the presence of the

indazole ring structure prevents it from being biodegradable enough for municipal sewer

systems. It must be collected as "Aqueous Hazardous Waste."

Protocol C: Spill Cleanup (Emergency Procedure)
For spills < 50g.

Isolate: Evacuate the immediate area of unnecessary personnel.

PPE: Wear double nitrile gloves, safety goggles, and an N95 dust mask (if powder).

Containment:

Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop up the wet

slurry.

Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads). Do not use sawdust

(reaction risk with potential oxidizers in the lab).

Disposal: Place all cleanup materials into a heavy-duty plastic bag, seal it, and tag it as

hazardous waste.

Regulatory & Compliance Context
This protocol adheres to the principles of "Cradle-to-Grave" management mandated by the EPA

(RCRA).

RCRA Status: While 3-Indazol-1-yl-propionic acid is not explicitly P-listed or U-listed, it falls

under the "Characteristic Waste" definition if the pH is < 2 (Code D002). Regardless of pH,

best practice dictates treating it as Non-Regulated Chemical Waste requiring incineration.

Why Incineration? The indazole ring is thermally stable. High-temperature incineration

(>1000°C) is the only method that guarantees complete destruction of the nitrogen
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heterocycle, preventing bioaccumulation in the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.acs.org/content/acs/en/chemical-safety/chemical-safety-in-the-classroom/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1298811?utm_src=pdf-custom-synthesis#bc-rfq
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/81910
https://www.benchchem.com/product/b1298811/docs#operational-guide-safe-disposal-of-3-indazol-1-yl-propionic-acid
https://www.benchchem.com/product/b1298811/docs#operational-guide-safe-disposal-of-3-indazol-1-yl-propionic-acid
https://www.benchchem.com/product/b1298811/docs#operational-guide-safe-disposal-of-3-indazol-1-yl-propionic-acid
https://www.benchchem.com/product/b1298811/docs#operational-guide-safe-disposal-of-3-indazol-1-yl-propionic-acid
https://www.benchchem.com/product/b1298811?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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